![molecular formula C22H19ClN2O4S B2426298 1-(4-chlorophenyl)-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide CAS No. 922036-92-8](/img/structure/B2426298.png)
1-(4-chlorophenyl)-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C22H19ClN2O4S. Unfortunately, the specific structural details or the 3D conformation are not provided in the search results.Scientific Research Applications
Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton Pump Inhibitors:
- This review explores novel methods of synthesizing omeprazole, focusing on the various pharmaceutical impurities of anti-ulcer drugs. The paper emphasizes the importance of these impurities as standard references for further research and highlights the simplicity and efficiency of the novel synthesis process for these pharmaceutical impurities (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Environmental Impact and Treatment
Chlorophenols in Municipal Solid Waste Incineration:
- This review discusses chlorophenols (CP), previously significant chemicals, now recognized as major precursors of dioxins in thermal processes, including Municipal Solid Waste Incineration (MSWI). The paper highlights the correlations between CP and other potential precursors and dioxins, emphasizing the importance of understanding these compounds' roles in environmental pollution and potential pathways for mitigating their impact (Peng et al., 2016).
Applications of Redox Mediators in Treatment of Organic Pollutants:
- This review presents the enzymatic approach in the remediation and degradation of various organic pollutants, emphasizing the role of redox mediators in enhancing the efficiency of this process. The paper discusses the potential of enzymes like laccases and peroxidases, mediated by redox agents, in transforming recalcitrant compounds, suggesting future trends in treating aromatic compounds in industrial effluents (Husain & Husain, 2007).
Mechanisms of Formation and Destruction
Mechanisms for Formation, Chlorination, Dechlorination, and Destruction of PCDD/Fs:
- This review focuses on the mechanisms governing the formation, chlorination, dechlorination, and destruction of polychlorinated dibenzo-p-dioxins and furans (PCDD/Fs). It delves into the complexity of the pathways, the importance of chlorination patterns of precursors, and the necessity for further theoretical and experimental studies to advance understanding in this area (Altarawneh et al., 2009).
Mechanism of Action
The compound is mentioned in the context of being a selective inhibitor of the Dopamine D2 receptor . This suggests that it may have potential applications in the treatment of central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia .
properties
IUPAC Name |
1-(4-chlorophenyl)-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN2O4S/c1-14-3-9-21-19(11-14)25(2)22(26)18-12-17(8-10-20(18)29-21)24-30(27,28)13-15-4-6-16(23)7-5-15/h3-12,24H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBPPCQLWCBWUDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)CC4=CC=C(C=C4)Cl)C(=O)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.